3-Cyclopropoxy-4,5-dimethoxypyridine

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-4,5-dimethoxypyridine
• InChI: InChI=1S/C10H13NO3/c1-12-8-5-11-6-9(10(8)13-2)14-7-3-4-7/h5-7H,3-4H2,1-2H3
• InChI Key: WLDVCIFEWMZLKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1OC)OC2CC2

Description

3-Cyclopropoxy-4,5-dimethoxypyridine is a pyridine derivative characterized by a cyclopropoxy group at the 3-position and methoxy groups at the 4- and 5-positions. Pyridine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4,5-dimethoxypyridine typically involves the cyclopropanation of a suitable pyridine derivative followed by methoxylation. One common method starts with 3,4-dimethoxypyridine, which undergoes cyclopropanation using cyclopropyl bromide in the presence of a base such as sodium hydride. The reaction is carried out in an inert solvent like tetrahydrofuran at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4,5-dimethoxypyridine may involve similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness and efficiency, often using continuous flow reactors to maintain consistent reaction conditions and improve yield. The use of automated systems for reagent addition and product isolation further enhances the scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4,5-dimethoxypyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding pyridine N-oxides.

Reduction: Reduction reactions can be performed using hydrogenation catalysts such as palladium on carbon, resulting in the removal of the cyclopropoxy group.

Substitution: Nucleophilic substitution reactions are common, where the methoxy groups can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium hydride in dimethyl sulfoxide for nucleophilic substitution.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: De-cyclopropanated pyridine derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-4,5-dimethoxypyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4,5-dimethoxypyridine involves its interaction with molecular targets such as enzymes and receptors. The compound’s cyclopropoxy and dimethoxy groups enable it to fit into specific binding sites, modulating the activity of these targets. For example, it may inhibit certain enzymes by occupying their active sites, thereby preventing substrate binding and subsequent catalytic activity .

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group confers lower aqueous solubility compared to ethoxy analogs due to increased hydrophobicity and steric hindrance.